Cas no 2648644-34-0 (2-Acetamido-5-(trifluoromethyl)thiophene-3-carboxylic acid)

• Product Name: 2-Acetamido-5-(trifluoromethyl)thiophene-3-carboxylic acid
• CAS No: 2648644-34-0
• MF: C₈H₆F₃NO₃S
• MW: 253.198351383209
• CID: 5801290
• PubChem ID: 156408647
• Update Time: 2025-06-22

2-Acetamido-5-(trifluoromethyl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2648644-34-0
• SCHEMBL23413255
• EN300-28279199
• 2-acetamido-5-(trifluoromethyl)thiophene-3-carboxylic acid
• 2-Acetamido-5-(trifluoromethyl)thiophene-3-carboxylic acid

• Inchi： 1S/C8H6F3NO3S/c1-3(13)12-6-4(7(14)15)2-5(16-6)8(9,10)11/h2H,1H3,(H,12,13)(H,14,15)
• InChI Key： UBWRQUMVKRKSRR-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=CC(C(=O)O)=C1NC(C)=O

Computed Properties

• Exact Mass: 253.00204871g/mol
• Monoisotopic Mass: 253.00204871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 94.6Ų

Additional information on 2-Acetamido-5-(trifluoromethyl)thiophene-3-carboxylic acid

2-Acetamido-5-(trifluoromethyl)thiophene-3-carboxylic Acid (CAS No. 2648644-34-0): A Comprehensive Overview

2-Acetamido-5-(trifluoromethyl)thiophene-3-carboxylic acid (CAS No. 2648644-34-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, including a thiophene ring, an acetamido group, and a trifluoromethyl substituent, offers a wide range of applications in pharmaceutical development and advanced materials research.

The thiophene ring is a five-membered aromatic heterocycle that imparts valuable electronic and steric properties to the molecule. The presence of the acetamido group enhances the compound's solubility and bioavailability, making it an attractive candidate for drug design. The trifluoromethyl substituent introduces significant electron-withdrawing effects, which can modulate the compound's reactivity and stability, as well as its biological activity.

Recent studies have highlighted the potential of 2-Acetamido-5-(trifluoromethyl)thiophene-3-carboxylic acid in various therapeutic areas. For instance, a 2021 publication in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties, making it a promising lead for the development of new anti-inflammatory drugs. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, without significant cytotoxicity.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists explored the antiviral activity of 2-Acetamido-5-(trifluoromethyl)thiophene-3-carboxylic acid against several RNA viruses, including influenza and coronaviruses. The results indicated that the compound has broad-spectrum antiviral activity, which could be attributed to its ability to interfere with viral replication processes. This finding opens up new avenues for the development of antiviral agents targeting emerging viral threats.

Beyond its pharmaceutical applications, 2-Acetamido-5-(trifluoromethyl)thiophene-3-carboxylic acid has also shown promise in materials science. A 2020 study in Advanced Materials demonstrated that this compound can be used as a building block for the synthesis of conductive polymers with enhanced electronic properties. The researchers synthesized a series of copolymers containing 2-Acetamido-5-(trifluoromethyl)thiophene-3-carboxylic acid units and found that these materials exhibit high electrical conductivity and stability under various environmental conditions.

The synthetic accessibility of 2-Acetamido-5-(trifluoromethyl)thiophene-3-carboxylic acid is another factor contributing to its widespread use in research and development. Several efficient synthetic routes have been reported in the literature, allowing for large-scale production with high purity and yield. One notable method involves the reaction of 5-trifluoromethylthiophene-3-carbaldehyde with acetamide under mild conditions, followed by oxidation to form the carboxylic acid moiety.

In conclusion, 2-Acetamido-5-(trifluoromethyl)thiophene-3-carboxylic acid (CAS No. 2648644-34-0) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features and versatile synthetic routes make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.